Cas no 131548-98-6 (ethyl 4-chloro-8-nitro-quinoline-3-carboxylate)

• Product Name: ethyl 4-chloro-8-nitro-quinoline-3-carboxylate
• CAS No: 131548-98-6
• MF: C₁₂H₉ClN₂O₄
• MW: 280.663861989975
• MDL: MFCD18251635
• CID: 835549
• PubChem ID: 11196760
• Update Time: 2025-05-22

ethyl 4-chloro-8-nitro-quinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-chloro-8-nitroquinoline-3-carboxylate
• 4-chloro-3-ethoxycarbonyl-8-nitroquinoline
• 4-chloro-3-ethoxycarbonyl-8-nitro-quinoline
• 4-chloro-8-nitro-quinoline-3-carboxylic acid ethyl ester
• 8-nitro-4-chloro-quinoline-3-carboxylic acid ethyl ester
• KB-77120
• SureCN4785490
• 8-Nitro-4-chloroquinoline-3-carboxylic acid ethyl ester
• ethyl 4-chloro-8-nitro-quinoline-3-carboxylate
• 3-Quinolinecarboxylic acid, 4-chloro-8-nitro-, ethyl ester
• SCHEMBL4785490
• AKOS025146666
• MFCD18251635
• DTXSID10458457
• SB68844
• DB-360487
• 131548-98-6
• CS-M0394
• AS-41308
• UVMXISWKXFDSGZ-UHFFFAOYSA-N
• EN300-266997
• ethyl4-chloro-8-nitroquinoline-3-carboxylate

• MDL： MFCD18251635
• Inchi： 1S/C12H9ClN2O4/c1-2-19-12(16)8-6-14-11-7(10(8)13)4-3-5-9(11)15(17)18/h3-6H,2H2,1H3
• InChI Key： UVMXISWKXFDSGZ-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OCC)=CN=C2C(=CC=CC2=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 280.02517
• Monoisotopic Mass: 280.0250845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 85Ų

Experimental Properties

• Density: 1.439
• PSA: 82.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on ethyl 4-chloro-8-nitro-quinoline-3-carboxylate

Ethyl 4-Chloro-8-Nitro-Quinoline-3-Carboxylate: A Comprehensive Overview

Ethyl 4-chloro-8-nitro-quinoline-3-carboxylate, with the CAS number 131548-98-6, is a significant compound in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound belongs to the quinoline family, which has been extensively studied due to its diverse applications in pharmacology, material science, and analytical chemistry. The structure of ethyl 4-chloro-8-nitro-quinoline-3-carboxylate is characterized by a quinoline ring system with specific substituents: a chlorine atom at position 4, a nitro group at position 8, and an ethoxycarbonyl group at position 3. These substituents significantly influence the compound's chemical properties, reactivity, and potential applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of ethyl 4-chloro-8-nitro-quinoline-3-carboxylate. Researchers have explored various methodologies to optimize the synthesis process, including microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques not only enhance the yield but also improve the purity of the compound, making it more suitable for high-throughput screening in drug discovery.

The quinoline skeleton is renowned for its aromatic stability and ability to undergo various functional group transformations. In ethyl 4-chloro-8-nitro-quinoline-3-carboxylate, the presence of electron-withdrawing groups such as chlorine and nitro at positions 4 and 8, respectively, imparts unique electronic properties to the molecule. These groups can modulate the reactivity of the compound in different chemical environments, making it a versatile building block in organic synthesis.

One of the most promising applications of ethyl 4-chloro-8-nitro-quinoline-3-carboxylate lies in its potential as a precursor for drug development. The compound's structure allows for further functionalization at various positions on the quinoline ring, enabling researchers to explore its pharmacokinetic properties and bioavailability. Recent studies have highlighted its potential as an antimicrobial agent due to its ability to inhibit bacterial growth by targeting specific enzymes involved in cell wall synthesis.

In addition to its pharmacological applications, ethyl 4-chloro-8-nitro-quinoline-3-carboxylate has shown promise in material science. The compound's electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Researchers have investigated its ability to act as a charge transport material, facilitating efficient electron mobility within device structures.

The synthesis of ethyl 4-chloro-8-nitro-quinoline-3-carboxylate typically involves a multi-step process that includes nucleophilic aromatic substitution and Friedel-Crafts acylation. The choice of solvent, catalysts, and reaction conditions plays a critical role in determining the overall efficiency of the synthesis. Recent studies have focused on green chemistry approaches to minimize environmental impact while maintaining high yields.

From an analytical standpoint, ethyl 4-chloro-8-nitro-quinoline-3-carboxylate serves as a valuable reference compound for chromatographic and spectroscopic studies. Its distinct UV-vis absorption spectrum makes it an ideal candidate for use in fluorescence-based assays and sensors. Researchers have utilized this property to develop novel sensing platforms for detecting metal ions and organic pollutants in environmental samples.

In conclusion, ethyl 4-chloro-8-nitro-quino line -3-carboxy late represents a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a key player in future innovations within organic chemistry.